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Compound of Interest

Compound Name: N,3-diethylaniline

Cat. No.: B12447655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the mass spectrum of N,3-diethylaniline and

compares it with the mass spectra of its isomers and related compounds. Understanding the

fragmentation patterns of N,3-diethylaniline is crucial for its identification and characterization

in various analytical applications, including drug metabolism studies and forensic analysis. Due

to the absence of a publicly available experimental mass spectrum for N,3-diethylaniline, this

guide presents a predicted spectrum based on established fragmentation principles of aromatic

amines and experimental data from closely related molecules.

Predicted Mass Spectrum of N,3-Diethylaniline
The mass spectrum of N,3-diethylaniline is predicted to be dominated by fragmentation

pathways involving the ethyl groups attached to the nitrogen atom and the aromatic ring. The

molecular ion peak is expected at m/z 149, corresponding to its molecular weight.

Table 1: Predicted Mass Spectrum of N,3-Diethylaniline
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m/z
Predicted Relative
Abundance

Ion Structure/Fragment
Lost

149 Moderate [M]⁺

134 High [M - CH₃]⁺

120 Moderate [M - C₂H₅]⁺

106 Low [M - C₂H₅ - CH₂]⁺

91 Low [C₇H₇]⁺ (Tropylium ion)

77 Low [C₆H₅]⁺ (Phenyl cation)

Comparison with Isomeric and Related Compounds
To provide a comprehensive analysis, the predicted mass spectrum of N,3-diethylaniline is

compared with the experimental mass spectra of N,N-diethylaniline, N-ethyl-3-methylaniline,

and 3-ethylaniline.

Table 2: Comparison of Key Fragments in the Mass Spectra of N,3-Diethylaniline and Related

Compounds

Compound Molecular Ion (m/z) Base Peak (m/z)
Key Fragment Ions
(m/z)

N,3-Diethylaniline

(Predicted)
149 134 120, 106, 91, 77

N,N-Diethylaniline[1] 149 134 120, 104, 77

N-Ethyl-3-

methylaniline[2][3]
135 120 105, 91, 77

3-Ethylaniline[4] 121 106 91, 77

N-Ethylaniline[1] 121 106 93, 77

Fragmentation Pathways
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The fragmentation of N,3-diethylaniline upon electron ionization is expected to follow

characteristic pathways for N-alkylanilines and alkylbenzenes.

Predicted Fragmentation of N,3-Diethylaniline
The primary fragmentation is anticipated to be the cleavage of a C-C bond beta to the nitrogen

atom (α-cleavage to the phenyl ring), leading to the loss of a methyl radical and the formation

of a stable immonium ion at m/z 134, which is predicted to be the base peak. Another

significant fragmentation pathway is the loss of an ethyl radical from the nitrogen atom,

resulting in an ion at m/z 120.

N,3-Diethylaniline
(m/z 149)

[M - CH₃]⁺
(m/z 134)- CH₃
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Caption: Predicted fragmentation of N,3-diethylaniline.

Fragmentation of N,N-Diethylaniline
The fragmentation of N,N-diethylaniline is well-characterized. The molecular ion at m/z 149

undergoes α-cleavage to lose a methyl radical, forming the base peak at m/z 134. Loss of an

ethyl radical gives a fragment at m/z 120.
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Caption: Fragmentation pathway of N,N-diethylaniline.

Fragmentation of N-Ethyl-3-methylaniline
For N-ethyl-3-methylaniline, the molecular ion appears at m/z 135. The base peak at m/z 120 is

due to the loss of a methyl radical.
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Caption: Fragmentation of N-ethyl-3-methylaniline.

Experimental Protocols
The experimental data for the comparator compounds were obtained from the NIST Mass

Spectrometry Data Center and other public databases. The typical experimental setup for

obtaining these mass spectra is as follows:

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). Ionization

Method: Electron Ionization (EI) is the most common method for these types of compounds.[2]

[3][4] Ionization Energy: Typically 70 eV. Mass Analyzer: Quadrupole or magnetic sector

analyzers are commonly used.

The general workflow for analyzing these compounds by GC-MS is depicted below:

Sample Injection Gas Chromatography
Separation

Electron Ionization
(70 eV)

Mass Analyzer
(e.g., Quadrupole) Detector Mass Spectrum

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis.
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The interpretation of the mass spectrum of N,3-diethylaniline, though predicted, provides

valuable insights into its fragmentation behavior. The comparison with its isomers and related

compounds highlights the subtle yet significant differences in their mass spectra, which can be

used for their unambiguous identification. The dominant fragmentation pathway for N,3-
diethylaniline is predicted to be the loss of a methyl radical from one of the ethyl groups,

leading to a base peak at m/z 134. This guide serves as a foundational resource for

researchers working with this and similar compounds, aiding in the interpretation of mass

spectral data and the elucidation of molecular structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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